Cas no 84294-96-2 (Enoxacin hydrate)

Enoxacin hydrate is a fluoroquinolone antibiotic with broad-spectrum activity against Gram-negative and some Gram-positive bacteria. Its chemical structure, featuring a hydrated form of enoxacin, enhances solubility and stability, facilitating formulation and storage. The compound inhibits bacterial DNA gyrase and topoisomerase IV, disrupting DNA replication and exhibiting potent bactericidal effects. Enoxacin hydrate is particularly effective against urinary tract, respiratory, and gastrointestinal infections caused by susceptible pathogens. Its pharmacokinetic profile includes good oral bioavailability and tissue penetration, with excretion primarily via the kidneys. The hydrate form ensures consistent purity and performance in pharmaceutical applications. This antibiotic is valued for its reliability in clinical and research settings.
Enoxacin hydrate structure
Enoxacin hydrate structure
Product Name:Enoxacin hydrate
CAS No:84294-96-2
MF:C15H19FN4O4
MW:338.334166765213
MDL:MFCD01747755
CID:721178
PubChem ID:87560179
Update Time:2025-06-08

Enoxacin hydrate Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine-3-carboxylicacid, 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-, hydrate (2:3)
    • Enoxacin Sesquihydrate
    • 1,8-Naphthyridine-3-carboxylicacid, 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-, hyd...
    • 1-Ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-1,8-naphthyridine-3-carboxylic Acid
    • AT-2266 hydrate
    • CI-919 hydrate
    • Enoxacin times
    • 1-Ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-1,8-naphthyridine-3-carboxylic Acid Sesquihydrate
    • Enoxacin hydrate
    • 1-ethyl-6-fluoro-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylic acid;trihydrate
    • ENOXACIN SESQUIHYDRATE [WHO-DD]
    • SY077648
    • EN300-7403905
    • 1-Ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-1,8-Naphthyridine-3-carboxylic Acid Hydrate (2:3); Enoxacin Sesquihydrate
    • UNII-I9CD31N8WB
    • ENOXACIN HYDRATE [JAN]
    • Enoxacin sesquihydrate, analytical standard
    • Enoxacinsesquihydrate
    • D83005
    • ENOXACIN SESQUIHYDRATE [MI]
    • 84294-96-2
    • 1,8-Naphthyridine-3-carboxylic acid, 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-, hydrate (2:3)
    • MFCD01747755
    • Sesquihydrate, Enoxacin
    • I9CD31N8WB
    • 1-Ethyl-6-fluoro-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid sesquihydrate
    • DS-9170
    • AKOS015964848
    • bis(1-ethyl-6-fluoro-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid) trihydrate
    • Q27280609
    • MDL: MFCD01747755
    • Inchi: 1S/C15H17FN4O3.H2O/c1-2-19-8-10(15(22)23)12(21)9-7-11(16)14(18-13(9)19)20-5-3-17-4-6-20;/h7-8,17H,2-6H2,1H3,(H,22,23);1H2
    • InChI Key: WQIJCWLEKPJQSO-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=O)C2C(=NC(N3CCNCC3)=C(C=2)F)N(CC)C=1)O.O

Computed Properties

  • Exact Mass: 338.13900
  • Monoisotopic Mass: 320.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 6
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.2
  • Topological Polar Surface Area: 85.8A^2

Experimental Properties

  • Color/Form: Gray white to yellow crystals
  • Density: 1.388
  • Melting Point: 225.0 to 229.0 deg-C
  • Boiling Point: 569.9 °C at 760 mmHg
  • Flash Point: 298.4 °C
  • Solubility: 1 M NaOH: soluble50mg/mL, clear, colorless to faintly yellow
  • PSA: 96.69000
  • LogP: 0.99280
  • Merck: 3587

Enoxacin hydrate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 24/25
  • Storage Condition:4°C, protect from light

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Enoxacin hydrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:84294-96-2)Enoxacin Sesquihydrate, ≥ 98.0%
Order Number:LE13507
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
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Additional information on Enoxacin hydrate

Enoxacin hydrate (CAS No. 84294-96-2): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Developments

Enoxacin hydrate, identified by its Chemical Abstracts Service (CAS) number 84294-96-2, is a significant compound in the field of pharmaceutical chemistry. This hydrate form of enoxacin, a fluoroquinolone antibiotic, has garnered attention due to its unique properties and diverse applications in medical research and therapeutic interventions.

Enoxacin hydrate belongs to the class of fluoroquinolones, which are known for their broad-spectrum antimicrobial activity. The addition of water molecules in its structure (hydrate form) influences its solubility, stability, and bioavailability, making it a compound of interest in drug formulation and delivery systems. The molecular structure of Enoxacin hydrate features a fluorine atom, which enhances its binding affinity to bacterial enzymes, thereby inhibiting DNA gyrase and topoisomerase IV—key targets in bacterial replication.

The chemical properties of Enoxacin hydrate make it particularly effective against a variety of Gram-negative and some Gram-positive bacteria. Its stability under different pH conditions and compatibility with various solvent systems have led to its incorporation into multiple pharmaceutical formulations. Recent studies have highlighted the compound's potential in combination therapies, where it is used alongside other antibiotics to mitigate the risk of resistance development.

In terms of pharmacokinetics, Enoxacin hydrate exhibits moderate absorption after oral administration, with a bioavailability that allows for effective therapeutic concentrations in the bloodstream. The hydrate form enhances dissolution rates, which can lead to faster onset of action compared to non-hydrated forms. This characteristic is particularly advantageous in treating acute bacterial infections where rapid intervention is critical.

Recent research has delved into the structural modifications of Enoxacin hydrate to improve its pharmacological profile. By optimizing the hydration shell and exploring novel crystal forms, scientists aim to enhance its solubility and reduce potential side effects associated with fluoroquinolones. These advancements are not only improving the efficacy of the drug but also expanding its therapeutic applications.

The antimicrobial activity of Enoxacin hydrate has been extensively studied in various clinical settings. Its effectiveness against multidrug-resistant strains has made it a valuable asset in treating complicated infections. Additionally, preclinical studies have explored its potential in veterinary medicine, demonstrating promising results in combating bacterial infections in animals.

Safety profiles are a critical consideration when evaluating any pharmaceutical compound. While Enoxacin hydrate is generally well-tolerated, studies have noted potential side effects such as gastrointestinal disturbances and central nervous system effects. Ongoing research aims to mitigate these issues through structural refinements and dosing adjustments.

The synthesis of Enoxacin hydrate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it economically viable for large-scale pharmaceutical manufacturing.

The role of computational chemistry in understanding the behavior of Enoxacin hydrate cannot be overstated. Molecular modeling techniques have provided insights into its interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches are integral to modern drug discovery pipelines.

In conclusion, Enoxacin hydrate (CAS No. 84294-96-2) represents a significant advancement in antibiotic development. Its unique chemical properties, combined with recent research findings, position it as a versatile compound with broad therapeutic applications. As scientific understanding continues to evolve, further refinements and innovations are expected to enhance its efficacy and safety profile.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:84294-96-2)Enoxacin Sesquihydrate, ≥ 98.0%
LE13507
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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